2-(4-Methylanilino)benzaldehyde

• CAS No.: 62152-50-5
• Molecular Formula: C14H13NO
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-(4-methylanilino)benzaldehyde
• InChI: InChI=1S/C14H13NO/c1-11-6-8-13(9-7-11)15-14-5-3-2-4-12(14)10-16/h2-10,15H,1H3
• InChI Key: FPDBQLBPWZLVKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC=CC=C2C=O

Description

2-(4-Methylanilino)benzaldehyde is an aromatic aldehyde derivative featuring a benzaldehyde core substituted at the ortho-position with a 4-methylanilino group (–NH–C₆H₄–CH₃). This compound combines the reactivity of an aldehyde group with the electron-donating and steric effects of the methyl-substituted aniline moiety.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Physical Properties

The following table compares 2-(4-Methylanilino)benzaldehyde with structurally related benzaldehyde derivatives, highlighting substituent positions, molecular weights, and commercial availability:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	CAS RN	Key Features
2-(4-Methylanilino)benzaldehyde	4-methylanilino at C2	C₁₄H₁₃NO	211.26*	N/A†	Electron-rich aldehyde; steric hindrance at C2
4-Methoxy-2-methylbenzaldehyde	Methoxy at C4, methyl at C2	C₉H₁₀O₂	150.17	52289-54-0	Electron-donating groups; lower steric bulk
4-(N-Methylanilino)benzaldehyde	N-methylanilino at C4	C₁₄H₁₃NO	211.26	55489-38-8	Para-substituted anilino; potential for conjugation
2-(3,5-Dimethylphenoxy)benzaldehyde	3,5-dimethylphenoxy at C2	C₁₅H₁₄O₂	238.28	N/A†	Bulky substituent; market-driven production

*Calculated based on molecular formula.

Reactivity and Chemical Properties

• Hemiacetal Formation: Pyrimidine-5-carbaldehydes (e.g., 2-(tert-butylacetylene-1-yl)pyrimidyl-5-carbaldehyde) exhibit 95% hemiacetal yields in methanol-d₃, far exceeding benzaldehyde (9%) . While 2-(4-Methylanilino)benzaldehyde is untested, its electron-donating 4-methylanilino group may enhance aldehyde reactivity in nucleophilic additions, though steric hindrance at C2 could reduce yields compared to less bulky analogues.
• Electronic Effects: Methoxy and methyl groups (e.g., in 4-Methoxy-2-methylbenzaldehyde) donate electrons via resonance or induction, stabilizing intermediates in condensation reactions .

Commercial and Industrial Considerations

• Pricing and Availability: 4-Methoxy-2-methylbenzaldehyde is priced at JPY 11,000/5g (>95% purity), reflecting demand for methoxy-substituted aldehydes in fine chemistry . In contrast, 2-(3,5-Dimethylphenoxy)benzaldehyde has dedicated market analyses, suggesting niche industrial applications .
• Synthesis Complexity: 2-(Diphenylphosphino)benzaldehyde (CAS 50777-76-9) involves cost-intensive production methods, including palladium-catalyzed couplings . The synthesis of 2-(4-Methylanilino)benzaldehyde may face similar challenges due to regioselective substitution requirements.